Cas no 1806245-05-5 (3-Iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 3-Iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1806245-05-5
• MF: C₇H₂F₃IN₂O₄
• MW: 362.001464366913
• CID: 4836544
• Update Time: 2025-06-13

3-Iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C7H2F3IN2O4/c8-7(9,10)17-5-1-4(13(15)16)6(11)3(2-14)12-5/h1-2H
• InChI Key： NUKAYTUBWOYEHR-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)N=C(C=C1[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: 2.6
• Topological Polar Surface Area: 85

Additional information on 3-Iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxaldehyde

Professional Introduction to 3-Iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1806245-05-5)

3-Iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxaldehyde, with the chemical identifier CAS No. 1806245-05-5, is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly those targeting complex biological pathways. Its unique structural features, including the presence of an iodo substituent, a nitro group, and a trifluoromethoxy moiety, make it a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

The iodo and nitro functional groups in this molecule provide reactive sites for further chemical transformations, such as cross-coupling reactions and nucleophilic substitutions, which are commonly employed in drug discovery. The trifluoromethoxy group, on the other hand, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. These attributes have positioned 3-Iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxaldehyde as a key intermediate in the development of small-molecule inhibitors and modulators.

In recent years, there has been a surge in research focused on developing inhibitors targeting kinases and other enzymes involved in cancer progression. The pyridine core of this compound is particularly relevant in this context, as pyridine derivatives have been extensively explored for their kinase inhibition properties. For instance, studies have demonstrated that pyridine-based compounds can disrupt signaling pathways such as the MAPK and PI3K/AKT pathways, which are frequently dysregulated in cancer cells. The aldehyde functionality at the 2-position of the pyridine ring allows for further derivatization, enabling the creation of diverse analogs with tailored biological activities.

Moreover, the nitro group in 3-Iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxaldehyde can be reduced to an amine or converted into other nitrogen-containing heterocycles, expanding its utility in synthetic chemistry. This flexibility has been exploited in the design of novel scaffolds for antimicrobial and anti-inflammatory agents. The trifluoromethoxy group not only contributes to the lipophilicity of potential drug candidates but also influences their interaction with biological targets by introducing electron-withdrawing effects that can modulate receptor binding.

Recent advancements in computational chemistry have further highlighted the importance of this compound in drug discovery. Molecular modeling studies have shown that derivatives of 3-Iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxaldehyde can effectively interact with pockets on protein targets such as kinases and transcription factors. These interactions are critical for designing molecules with high selectivity and potency. Additionally, virtual screening approaches have identified several promising analogs derived from this scaffold that exhibit inhibitory activity against disease-causing enzymes.

The synthesis of 3-Iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxaldehyde involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the functionalization of a pyridine precursor, followed by selective introduction of the iodo, nitro, and trifluoromethoxy groups. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and photoredox catalysis, have been employed to achieve high yields and regioselectivity in these transformations. These techniques underscore the compound's role as a cornerstone intermediate in modern synthetic organic chemistry.

In clinical research, derivatives of this compound have shown promise in preclinical studies as potential treatments for various diseases. For example, researchers have investigated its efficacy in inhibiting tyrosine kinases associated with chronic inflammatory disorders. The ability to modify different parts of the molecule allows for fine-tuning of its pharmacokinetic properties, including solubility and bioavailability. Such modifications are essential for advancing compounds from early-stage discovery to viable drug candidates.

The agrochemical sector has also benefited from the versatility of 3-Iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxaldehyde. Pyridine derivatives are widely used in crop protection chemicals due to their ability to interact with biological targets in pests and weeds while maintaining low toxicity to non-target organisms. By leveraging this intermediate, chemists can design novel herbicides and insecticides that offer improved efficacy and environmental safety.

The growing interest in green chemistry has prompted researchers to explore sustainable synthetic routes for producing 3-Iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxaldehyde. Catalytic processes that minimize waste and energy consumption are being developed to align with global efforts toward sustainable manufacturing practices. Such innovations not only enhance cost-effectiveness but also contribute to reducing the environmental footprint of pharmaceutical production.

Looking ahead, the future applications of 3-Iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxaldehyde are likely to expand as new methodologies emerge and our understanding of biological pathways deepens. Its role as a key intermediate will remain central to efforts aimed at discovering innovative therapeutics across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms, compounds derived from this scaffold will continue to play a pivotal role in addressing unmet medical needs.